Cas no 1484-01-1 (Ethanone, 1-(9-butyl-9H-carbazol-3-yl)-)

Ethanone, 1-(9-butyl-9H-carbazol-3-yl)- structure
1484-01-1 structure
Product Name:Ethanone, 1-(9-butyl-9H-carbazol-3-yl)-
CAS No:1484-01-1
MF:C18H19NO
MW:265.349564790726
CID:1323782
PubChem ID:613854
Update Time:2025-04-20

Ethanone, 1-(9-butyl-9H-carbazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(9-butyl-9H-carbazol-3-yl)-
    • 1-(9-butylcarbazol-3-yl)ethanone
    • 3-Acetyl-9-butyl-9H-carbazole
    • 1-(9-butyl-9H-carbazol-3-yl)ethanone
    • Q63408802
    • DTXSID70346664
    • ICOLUFIBXHLRIK-UHFFFAOYSA-N
    • MFCD00424245
    • 1-(9-Butyl-9H-carbazol-3-yl)ethanone #
    • 1-(9-Butyl-9H-carbazol-3-yl)ethan-1-one
    • 1484-01-1
    • AKOS001490647
    • 3-Acetyl-9-butylcarbazole
    • Inchi: 1S/C18H19NO/c1-3-4-11-19-17-8-6-5-7-15(17)16-12-14(13(2)20)9-10-18(16)19/h5-10,12H,3-4,11H2,1-2H3
    • InChI Key: ICOLUFIBXHLRIK-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC2=C(C=1)C1C=CC=CC=1N2CCCC

Computed Properties

  • Exact Mass: 265.146664230g/mol
  • Monoisotopic Mass: 265.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 22Ų
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